Cas no 2248371-57-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate
• CAS No: 2248371-57-3
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 6150323
• PubChem ID: 165727558
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517018
• 2248371-57-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate

• Inchi： 1S/C18H16N2O4/c1-18(2,3)11-8-9-14(19-10-11)17(23)24-20-15(21)12-6-4-5-7-13(12)16(20)22/h4-10H,1-3H3
• InChI Key： RBQWXDIZDFFRRX-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(C=N1)C(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate (CAS No. 2248371-57-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate, with the CAS number 2248371-57-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a 1,3-dioxo group and a tert-butylpyridine moiety. These structural elements contribute to its stability and reactivity, making it a valuable candidate for further research and development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate is composed of a central isoindole ring with two oxo groups at positions 1 and 3. The tert-butylpyridine moiety is attached to the carboxylic acid group at position 2 of the isoindole ring. This arrangement provides the compound with a high degree of functional versatility, allowing it to participate in a wide range of chemical reactions and interactions.

In the context of medicinal chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that this compound can exhibit potent inhibitory activity against certain kinases, making it a promising candidate for the development of novel therapeutic agents.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate has been optimized using modern synthetic methods. One common approach involves the condensation of an appropriate pyridine carboxylic acid with an isoindole derivative under controlled conditions. The tert-butyl group provides additional steric protection and enhances the overall stability of the final product. This synthetic route has been refined to achieve high yields and purity, making it suitable for large-scale production.

In terms of its physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate is typically obtained as a white crystalline solid. It is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butylpyridine-2-carboxylate has been extensively evaluated in vitro and in vivo. In cell-based assays, it has demonstrated significant cytotoxic effects against various cancer cell lines. Additionally, it has shown promise in modulating inflammatory responses by inhibiting key signaling pathways involved in inflammation. These findings suggest that this compound could have potential applications in the treatment of cancer and inflammatory diseases.

To further explore the therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-t-carboxylic acid ester), preclinical studies have been conducted using animal models. These studies have provided valuable insights into its pharmacokinetic and pharmacodynamic properties. For example, it has been shown to exhibit good oral bioavailability and a favorable safety profile at therapeutic doses. These attributes are crucial for advancing the compound into clinical trials.

In conclusion, 1,3-dioxo--dihydro--H--isoindol--y-l -5--tert--lpyridine--carboxyla-) represents a promising molecule with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses,-lpyridine--carboxyla-) is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.